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Compound of Interest

Compound Name: Bismuth hydroxide

Cat. No.: B076595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core theoretical and

experimental properties of bismuth trihydroxide, Bi(OH)₃. The information is intended to support

research and development activities, particularly in materials science and pharmacology, by

consolidating key data on its synthesis, characterization, and potential biological interactions.

Core Chemical and Physical Properties
Bismuth trihydroxide, also known as bismuth (III) hydroxide, is an inorganic compound that

typically presents as a white or yellowish-white amorphous powder.[1][2] Its low solubility and

role as a precursor to other bismuth compounds, notably bismuth(III) oxide (Bi₂O₃), make it a

compound of significant interest.[3][4]

Quantitative Data Summary
The fundamental physicochemical properties of bismuth trihydroxide are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

Chemical Formula Bi(OH)₃ [1][5]

Molecular Weight 260.00 g/mol [1][6]

Appearance
White to yellowish-white

amorphous powder
[1][2][5]

Density 4.36 - 4.96 g/cm³ [2][5]

Melting Point Decomposes upon heating [2][5]

Solubility in Water Insoluble (7.73 mg/L at 20 °C) [2][7]

Solubility Product (Ksp) 3 x 10⁻⁴⁰ (at 25 °C) [8]

Structural and Spectroscopic Properties
Crystal Structure
Bismuth trihydroxide is predominantly described in the literature as an amorphous material.[9]

[10] Extensive searches for definitive crystallographic data, such as lattice parameters and

space group, have not yielded a solved crystal structure for a pure, crystalline Bi(OH)₃ phase.

[11] Researchers attempting to characterize synthesized bismuth hydroxide often find that the

material lacks the long-range order necessary for detailed X-ray diffraction (XRD) analysis,

resulting in broad, undefined peaks.[9][11] Its thermal decomposition product, Bi₂O₃,

conversely, exhibits well-defined polymorphism with several known crystal structures.[12]

Spectroscopic Analysis
Detailed and assigned spectroscopic data for pure bismuth trihydroxide are scarce in the

published literature. Analysis is often focused on its thermal decomposition product, Bi₂O₃, or

on complex bismuth-containing materials.

Fourier-Transform Infrared (FTIR) Spectroscopy: While a complete spectrum for pure Bi(OH)₃

is not readily available, characteristic vibrations can be inferred from related compounds.

O-H Stretching: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of

the hydroxyl (-OH) group's stretching vibration.[13]
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Bi-OH Vibrations: A peak observed around 1380 cm⁻¹ in materials containing residual

hydroxide has been attributed to the Bi-OH group.[14]

Bi-O-Bi Vibrations: The formation of bismuth oxide (Bi₂O₃) from the hydroxide is marked by

the appearance of strong absorptions in the 400-900 cm⁻¹ range, corresponding to Bi-O-Bi

stretching and bending modes.[14][15]

Raman Spectroscopy: Similar to FTIR, detailed Raman spectra specifically for Bi(OH)₃ are not

well-documented. Most studies focus on the distinct Raman signatures of the various Bi₂O₃

polymorphs that form upon thermal treatment.[16][17][18]

Thermal Properties
Thermal Decomposition
Bismuth trihydroxide is thermally unstable and decomposes to bismuth(III) oxide (Bi₂O₃) and

water upon heating.[2] The overall reaction is:

2 Bi(OH)₃(s) → Bi₂O₃(s) + 3 H₂O(g)

Thermogravimetric analysis (TGA) shows this decomposition can begin at approximately 237

°C, with a total weight loss of about 9.36%, which corresponds closely to the theoretical weight

loss for this conversion.[10][15] Different sources report the decomposition temperature to be

as high as 415 °C, suggesting that the precise temperature and decomposition profile can be

influenced by factors such as heating rate, atmosphere, and sample crystallinity.[5][9]

Thermal Property Observation Reference(s)

Decomposition Onset ~237 °C [15]

Final Decomposition Product Bismuth(III) Oxide (Bi₂O₃) [2][10]

Theoretical Weight Loss 10.39% -

Observed Weight Loss (TGA) ~9.36% [10]

Biological Activity and Potential Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/FTIR-spectra-of-the-synthesized-bismuth-oxide-of-varying-hydrothermal-times_fig1_357153573
https://www.researchgate.net/figure/FTIR-spectra-of-the-synthesized-bismuth-oxide-of-varying-hydrothermal-times_fig1_357153573
https://www.researchgate.net/figure/FTIR-spectra-of-a-pure-bismuth-oxide-Astuti-et-al-2020-b-BCG8-c-BCG24-d_fig2_369233930
https://www.researchgate.net/figure/The-Raman-spectra-of-Bi-18-Tm-02-O-3-at-25-1-270-2-450-3-500-4-and-700-o-C_fig1_257821243
https://www.lehigh.edu/operando/Publications/1992%20Molec%20struc%20of%20Bismuth%20Oxide%20by%20Raman.pdf
https://www.researchgate.net/figure/Color-online-Raman-spectrum-of-Bi-2-O-3-The-asymmetric-broad-peak-is-centered-at-about_fig5_234846109
https://www.mdpi.com/1422-0067/25/3/1600
https://www.researchgate.net/figure/TGA-of-a-bismuth-hydroxide-and-b-the-solids-obtained-by-boiling-the-same-bismuth_fig2_250012700
https://www.researchgate.net/figure/FTIR-spectra-of-a-pure-bismuth-oxide-Astuti-et-al-2020-b-BCG8-c-BCG24-d_fig2_369233930
https://www.rsc.org/suppdata/d2/cc/d2cc03369k/d2cc03369k1.pdf
https://patents.google.com/patent/CN103112893A/en
https://www.researchgate.net/figure/FTIR-spectra-of-a-pure-bismuth-oxide-Astuti-et-al-2020-b-BCG8-c-BCG24-d_fig2_369233930
https://www.mdpi.com/1422-0067/25/3/1600
https://www.researchgate.net/figure/TGA-of-a-bismuth-hydroxide-and-b-the-solids-obtained-by-boiling-the-same-bismuth_fig2_250012700
https://www.researchgate.net/figure/TGA-of-a-bismuth-hydroxide-and-b-the-solids-obtained-by-boiling-the-same-bismuth_fig2_250012700
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While research specifically on Bi(OH)₃ is limited, the biological activities of various bismuth

compounds are well-documented, particularly their antimicrobial and anticancer effects.[6][19]

[20] The Bi³⁺ ion is considered the primary active component. Bismuth compounds are known

to interfere with multiple cellular processes.

Antimicrobial Mechanisms
Bismuth compounds are notably effective against Helicobacter pylori, the bacterium associated

with peptic ulcers.[19] Key mechanisms include:

Enzyme Inhibition: Bismuth ions can bind to and inhibit key bacterial enzymes, such as

urease, which is critical for H. pylori survival in the acidic gastric environment.[2]

Disruption of Oxidative Defense: They can interfere with the pathogen's ability to manage

oxidative stress.[19]

Cell Wall and Membrane Disruption: Bismuth complexes can bind to the cell membrane,

disrupting its integrity and function.[7]

Anticancer Mechanisms and Signaling Pathways
Bismuth complexes have demonstrated cytotoxicity against various cancer cell lines.[20][21]

The proposed mechanisms often involve the modulation of critical cellular signaling pathways.

Although these pathways have not been confirmed specifically for bismuth trihydroxide, they

represent the known molecular targets for bismuth-based drugs.

Induction of Apoptosis: Bismuth compounds can trigger programmed cell death by activating

intrinsic pathways involving caspase-9 and caspase-3.[21]

NF-κB Pathway Inhibition: Some bismuth(III) complexes have been shown to inhibit the NF-

κB signaling pathway, which is crucial for cancer cell proliferation, survival, and inflammation.

[2]

PI3K/AKT/mTOR Pathway Regulation: Bismuth oxide nanoparticles have been reported to

induce anticancer effects by regulating the PI3K/AKT/mTOR signaling pathway, which is a

central regulator of cell growth, metabolism, and survival.[8]
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Fig 1. Bismuth Inhibition of NF-κB Pathway
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Fig 1. Bismuth Inhibition of NF-κB Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b076595?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig 2. Bismuth Regulation of PI3K/AKT/mTOR Pathway
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Fig 3. Hydrothermal Synthesis Workflow for Bi(OH)₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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